Cas no 51617-96-0 (3-Hydrazinylisonicotinic acid dihydrochloride)

• Product Name: 3-Hydrazinylisonicotinic acid dihydrochloride
• CAS No: 51617-96-0
• MF: C₆H₉Cl₂N₃O₂
• MW: 226.060559034348
• MDL: MFCD31561601
• CID: 4784495
• Update Time: 2025-06-13

3-Hydrazinylisonicotinic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydrazinylisonicotinic acid dihydrochloride

• MDL： MFCD31561601
• Inchi： 1S/C6H7N3O2.2ClH/c7-9-5-3-8-2-1-4(5)6(10)11;;/h1-3,9H,7H2,(H,10,11);2*1H
• InChI Key： CEXWQKILQLJYFG-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C1C=CN=CC=1NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 151
• Topological Polar Surface Area: 88.2

Additional information on 3-Hydrazinylisonicotinic acid dihydrochloride

Comprehensive Overview of 3-Hydrazinylisonicotinic Acid Dihydrochloride (CAS No. 51617-96-0)

3-Hydrazinylisonicotinic acid dihydrochloride (CAS No. 51617-96-0) is a specialized organic compound widely utilized in pharmaceutical research and chemical synthesis. This compound, often referred to by its systematic name or CAS number, has garnered significant attention due to its unique structural properties and versatile applications. Researchers and industry professionals frequently search for terms like "3-Hydrazinylisonicotinic acid dihydrochloride uses", "CAS 51617-96-0 suppliers", and "synthesis of hydrazinyl isonicotinic acid derivatives", reflecting its relevance in modern scientific inquiries.

The molecular structure of 3-Hydrazinylisonicotinic acid dihydrochloride features a hydrazine moiety attached to an isonicotinic acid backbone, which is further stabilized as a dihydrochloride salt. This configuration enhances its solubility and reactivity, making it a valuable intermediate in the synthesis of heterocyclic compounds. Recent trends in organic chemistry emphasize the importance of such intermediates, particularly in the development of novel bioactive molecules and pharmaceutical agents. Searches for "hydrazine derivatives in drug discovery" and "isonicotinic acid applications" highlight the compound's role in cutting-edge research.

In the context of green chemistry and sustainable synthesis, 3-Hydrazinylisonicotinic acid dihydrochloride has been explored as a building block for eco-friendly reactions. Its ability to participate in condensation and cyclization reactions aligns with the growing demand for environmentally benign chemical processes. Queries such as "green synthesis using hydrazine derivatives" and "CAS 51617-96-0 in sustainable chemistry" underscore this intersection of innovation and environmental responsibility.

From a commercial perspective, the compound is available through specialized chemical suppliers, often in high-purity grades suitable for research and industrial applications. Procurement-related searches like "buy 3-Hydrazinylisonicotinic acid dihydrochloride" and "51617-96-0 technical data sheet" are common among buyers seeking reliable sources. Quality control and analytical methods, including HPLC and NMR characterization, are critical for ensuring its suitability in sensitive applications.

Looking ahead, the potential of 3-Hydrazinylisonicotinic acid dihydrochloride extends to emerging fields such as material science and catalysis. Its functional groups offer opportunities for designing advanced polymers or catalytic systems, as evidenced by rising interest in "hydrazine-based materials" and "isonicotinic acid catalysts". This versatility ensures its continued relevance in both academic and industrial settings.

In summary, 3-Hydrazinylisonicotinic acid dihydrochloride (CAS No. 51617-96-0) represents a pivotal compound in modern chemistry, bridging gaps between pharmaceutical innovation, sustainable practices, and material development. Its multifaceted applications and growing demand in research underscore its importance, making it a subject of ongoing exploration and commercial interest.